5-bromo-N-{4-[(3-methylbutanoyl)amino]phenyl}-2-furamide

• Molecular Formula: C16H17BrN2O3
• Molecular Weight: 365.22 g/mol
• IUPAC Name: 5-bromo-N-[4-(3-methylbutanoylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H17BrN2O3/c1-10(2)9-15(20)18-11-3-5-12(6-4-11)19-16(21)13-7-8-14(17)22-13/h3-8,10H,9H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: WWQDYTUTKAVMHC-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=C(O2)Br

Description

5-bromo-N-{4-[(3-methylbutanoyl)amino]phenyl}-2-furamide is a chemical compound used in scientific research. It is commonly referred to as 5-bromo-MDMF. This compound is a furamide derivative that has been studied for its potential use in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 5-bromo-MDMF is not fully understood. However, it has been proposed that it may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects
5-bromo-MDMF has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation, as well as reduce the production of pro-inflammatory cytokines. Additionally, it has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-MDMF in lab experiments is its ability to inhibit the growth of cancer cells and reduce inflammation. This makes it a potentially useful compound for studying the mechanisms of cancer and inflammation. However, one limitation of using 5-bromo-MDMF is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 5-bromo-MDMF. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential use in combination with other compounds for the treatment of cancer and inflammation. Additionally, it may be useful to investigate the potential use of 5-bromo-MDMF in other disease models, such as autoimmune diseases.

Synthesis Methods

The synthesis of 5-bromo-MDMF involves the reaction of 5-bromo-2-furoic acid with 4-aminobutyric acid tert-butyl ester hydrochloride in the presence of N,N'-diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt). The resulting intermediate is then treated with trifluoroacetic acid (TFA) to remove the tert-butyl protecting group, yielding 5-bromo-N-{4-[(3-methylbutanoyl)amino]phenyl}-2-furamide.

Scientific Research Applications

5-bromo-MDMF has been studied for its potential use in the treatment of various diseases, including cancer and inflammation. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, as well as reduce inflammation in animal models.